2-(2-Benzo[1,3]dioxol-5-yl-vinyl)-6-hydroxy-benzoic acid ethyl ester
Overview
Description
The compound “2-(2-Benzo[1,3]dioxol-5-yl-vinyl)-6-hydroxy-benzoic acid ethyl ester” is a complex organic molecule. It consists of two moieties: the naphthalene moiety and the 1,2-methylenedioxybenxene group . The naphthalene ring and 1,2-methylenedioxybenxene ring are not coplanar with a dihedral angle of 53.5 .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, diselenide was transformed into various synthetically important unsymmetrical monoselenides by cleavage of the Se–Se bond with sodium borohydride or rongalite followed by addition of suitable electrophiles .Molecular Structure Analysis
The molecular structure of the compound is complex. It has been reported that the crystal structure of a similar compound, 2-(benzo[d][1,3]dioxol-5-yl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine, is orthorhombic, with a = 10.0820 (14) Å, b = 13.1135 (19) Å, c = 20.644 (3) Å .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds have been described in the literature . For example, light yellow-colored solid was obtained with a yield of 87.1% . The reaction involved the use of 5-bromo-benzo dioxole, PdCl2, xantphos, Cs2CO3, 1,4-dioxane at 130 °C .Physical and Chemical Properties Analysis
The physical and chemical properties of similar compounds have been reported. For example, the crystal structure of 2-(benzo[d][1,3]dioxol-5-yl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine is orthorhombic . The compound is a pink block with a size of 0.12 × 0.10 × 0.10 mm .Scientific Research Applications
Polymer Synthesis and Applications
- Cyclopolymerization for Block and Tristar Copolymers : Research involving benzoic acid esters, similar in structure to the compound , has led to the synthesis of ruthenium-based mono-, bi-, and trinuclear metathesis catalysts. These catalysts have been used for the cyclopolymerization of 1,6-Heptadiynes, leading to the development of block and tristar copolymers, showing potential in the creation of advanced polymer materials (Mayershofer, Nuyken, & Buchmeiser, 2006).
Advanced Materials and Chemical Synthesis
- Two-Component Photoresists : The synthesis of novel ester acetal polymers from reactions involving divinyl ether compounds highlights advancements in materials science. These polymers form part of two-component positive photoresists, which have applications in lithographic processes, demonstrating significant improvements in photosensitivity and resolution (Wang, Chu, & Cheng, 2007).
Organic Synthesis and Molecular Structure
- Synthesis of Trinuclear Ruthenium Cluster Cations : Research into the synthesis of trinuclear arene–ruthenium cluster cations using benzoic acid esters underscores the versatility of these compounds in forming complex metal-organic structures. These structures have potential applications in catalysis and as substrates for further chemical transformations (Vieille-Petit, Therrien, & Süss-Fink, 2004).
Mechanism of Action
Mode of Action
Compounds with similar structures have been shown to interact with their targets, leading to changes in cellular processes
Biochemical Pathways
Based on its structural similarity to other compounds, it may potentially affect pathways related to cell cycle regulation and apoptosis . The downstream effects of these pathway alterations would need to be investigated in more detail.
Result of Action
Similar compounds have been shown to cause cell cycle arrest and induce apoptosis in certain cancer cell lines
Properties
IUPAC Name |
ethyl 2-[(E)-2-(1,3-benzodioxol-5-yl)ethenyl]-6-hydroxybenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16O5/c1-2-21-18(20)17-13(4-3-5-14(17)19)8-6-12-7-9-15-16(10-12)23-11-22-15/h3-10,19H,2,11H2,1H3/b8-6+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHSRRFXIDYKERM-SOFGYWHQSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=CC=C1O)C=CC2=CC3=C(C=C2)OCO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)C1=C(C=CC=C1O)/C=C/C2=CC3=C(C=C2)OCO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201170747 | |
Record name | Ethyl 2-[(1E)-2-(1,3-benzodioxol-5-yl)ethenyl]-6-hydroxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201170747 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
312.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
365543-23-3 | |
Record name | Ethyl 2-[(1E)-2-(1,3-benzodioxol-5-yl)ethenyl]-6-hydroxybenzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=365543-23-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 2-[(1E)-2-(1,3-benzodioxol-5-yl)ethenyl]-6-hydroxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201170747 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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